Cas no 261633-26-5 (5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL)

• Product Name: 5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL
• CAS No: 261633-26-5
• MF: C₁₉H₁₈F₃N₃S
• MW: 377.426533222198
• MDL: MFCD00177364
• CID: 842363
• Update Time: 2026-04-29

5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL Chemical and Physical Properties

Names and Identifiers

• 5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL
• 5-[4-(tert-Butyl)phenyl]-4-[3-(trifluoromethyl)-phenyl]-4H-1,2,4-triazole-3-thiol
• 5-(4-tert-butylphenyl)-4-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione

• MDL： MFCD00177364
• Inchi： InChI=1S/C19H18F3N3S/c1-18(2,3)13-9-7-12(8-10-13)16-23-24-17(26)25(16)15-6-4-5-14(11-15)19(20,21)22/h4-11H,1-3H3,(H,24,26)
• InChI Key： BKYNVRSVBTXYKH-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC(=C3)C(F)(F)F)S

Computed Properties

• Exact Mass: 377.11754
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 256 °C
• PSA: 27.63
• Sensitiveness: Stench

5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL Security Information

• Hazard Statement： Irritant/Stench
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles